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Compound of Interest

Compound Name: Indomethacin-nhs

Cat. No.: B025265 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols and technical data for the preparation and

use of indomethacin stock solutions in cell culture experiments.

Introduction
Indomethacin is a non-steroidal anti-inflammatory drug (NSAID) widely used in cell culture

experiments to study inflammation, cancer, and other biological processes.[1][2] Its primary

mechanism of action is the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1

and COX-2, which are critical for the conversion of arachidonic acid into prostaglandins.[3][4]

Proper preparation of indomethacin stock solutions is crucial for ensuring experimental

reproducibility and accuracy. Due to its poor aqueous solubility, organic solvents are required

for dissolution.[5][6] This guide outlines the necessary information for preparing stable,

concentrated stock solutions and their application in cell culture.

Quantitative Data and Properties
Summarized below are the key physical and chemical properties of indomethacin.

Table 1: Physical and Chemical Properties of Indomethacin
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Property Value Reference

Molecular Formula C₁₉H₁₆ClNO₄ [3][4]

Molecular Weight 357.79 g/mol [3][4]

Purity ≥98% [3][4]

Appearance Crystalline solid [5]

Storage (Solid) Room Temperature [3][5]

Stability (Solid) ≥ 4 years [5]

CAS Number 53-86-1 [3]

Table 2: Solubility of Indomethacin

Solvent
Maximum
Concentration

Notes Reference

DMSO
~100 mM (35.8

mg/mL)

Fresh, anhydrous

DMSO is

recommended.

[3][4][6]

Ethanol ~50 mM (17.9 mg/mL)
Gentle warming may

be required.
[3][4]

Dimethyl Formamide

(DMF)
~20.2 mg/mL - [5]

PBS (pH 7.2) ~0.05 mg/mL Very low solubility. [5]

Table 3: Recommended Storage of Stock Solutions
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Solvent
Storage
Temperature

Stability Reference

DMSO -20°C
Up to 6 months

(protect from light)
[7]

DMSO -80°C
Up to 1 year (protect

from light)
[7]

Note: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes.[7]

Experimental Protocols
Protocol for Preparation of 100 mM Indomethacin Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution, a commonly used high

concentration for long-term storage and subsequent dilution.

Materials:

Indomethacin powder (MW: 357.79 g/mol )

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated scale

Vortex mixer

Sterile serological pipettes or micropipettes

Procedure:

Calculate Required Mass: To prepare 1 mL of a 100 mM stock solution, calculate the mass of

indomethacin needed:
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Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L × 0.001 L × 357.79 g/mol × 1000 mg/g = 35.78 mg

Weigh Indomethacin: Carefully weigh out 35.78 mg of indomethacin powder and place it into

a sterile tube.

Add Solvent: Add 1 mL of anhydrous, sterile DMSO to the tube containing the indomethacin

powder.

Dissolve: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

The solution should be clear. Gentle warming can be applied if necessary, but is not typically

required for DMSO.[3]

Sterilization (Optional): If needed, the concentrated stock solution can be sterilized by

filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquot and Store: Dispense the stock solution into single-use, sterile cryovials. Store the

aliquots at -20°C for short-term storage (up to 6 months) or -80°C for long-term storage (up

to 1 year).[7] Ensure vials are protected from light.[7]

Protocol for Application in Cell Culture
This protocol outlines the dilution of the concentrated stock solution to a final working

concentration in cell culture medium.

Procedure:

Thaw Stock Solution: Thaw a single-use aliquot of the indomethacin stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your culture medium. For example, to make a 100 µM working solution

in 10 mL of medium from a 100 mM stock:

Use the formula: C₁V₁ = C₂V₂

(100 mM) × V₁ = (0.1 mM) × (10 mL)
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V₁ = (0.1 mM × 10 mL) / 100 mM = 0.01 mL = 10 µL

Prepare Working Solution: Add the calculated volume (10 µL) of the 100 mM stock solution

to 10 mL of pre-warmed cell culture medium.

Mix and Apply: Mix the medium thoroughly by gentle inversion or pipetting to ensure uniform

distribution of the compound.

Solvent Control: It is critical to include a vehicle control in your experiment. This involves

treating a parallel set of cells with the same final concentration of the solvent (e.g., DMSO)

used to dilute the indomethacin. The final concentration of DMSO in the culture medium

should ideally be kept below 0.1% to avoid solvent-induced cytotoxicity.[8]

Visualized Workflows and Pathways
Experimental Workflow
The following diagram illustrates the workflow from stock solution preparation to application in a

cell culture experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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